6-Bromo-2,2-dimethyl-2H-chromene-5,8-dione

• CAS RN: 557757-34-3
• Molecular Formula: C11H9BrO3
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 6-bromo-2,2-dimethylchromene-5,8-dione
• InChI: InChI=1S/C11H9BrO3/c1-11(2)4-3-6-9(14)7(12)5-8(13)10(6)15-11/h3-5H,1-2H3
• InChI Key: QDRFEGIAXBZLQN-UHFFFAOYSA-N
• SMILES: CC1(C=CC2=C(O1)C(=O)C=C(C2=O)Br)C

Description

6-Bromo-2,2-dimethyl-2H-chromene-5,8-dione is a chemical compound with the molecular formula C11H9BrO3 and a molecular weight of 269.09. It is used for proteomics research.

Synthesis Analysis

The synthesis of dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate, a similar compound, has been studied. The reaction involves triphenylphosphine, dimethyl acetylenedicarboxylate, and 5-bromo-2-hydroxybenzaldehyde acid in the presence of dichloromethane. The kinetics and mechanism of the reaction were investigated using stopped-flow and UV-vis spectrophotometry approaches.

Chemical Reactions Analysis

The reaction mechanism of the synthesis of a similar compound, dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate, involves several steps. It starts with a fast reaction between reactants to generate an intermediate, followed by the consumption of the intermediate and another reactant. The kinetics data showed that one of the steps in the proposed mechanism was the rate-determining step.

Physical And Chemical Properties Analysis

6-Bromo-2,2-dimethyl-2H-chromene-5,8-dione is a liquid at room temperature. It has a molecular weight of 269.09 and a molecular formula of C11H9BrO3.

Safety and Hazards

The safety information for 6-Bromo-2,2-dimethyl-2H-chromene-5,8-dione indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others.